Cas no 1806072-94-5 (Methyl 2-chloro-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxylate)

• Product Name: Methyl 2-chloro-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxylate
• CAS No: 1806072-94-5
• MF: C₉H₅ClF₅NO₂
• MW: 289.586519002914
• CID: 4871268
• Update Time: 2025-10-24

Methyl 2-chloro-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chloro-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxylate

• Inchi： 1S/C9H5ClF5NO2/c1-18-8(17)3-2-16-6(10)5(9(13,14)15)4(3)7(11)12/h2,7H,1H3
• InChI Key： OQVVJVWFSBSGDK-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)(F)F)=C(C(F)F)C(C(=O)OC)=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 312
• XLogP3: 3.2
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2-chloro-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxylate

Research Briefing on Methyl 2-chloro-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxylate (CAS: 1806072-94-5)

Methyl 2-chloro-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxylate (CAS: 1806072-94-5) is a fluorinated pyridine derivative that has garnered significant attention in recent chemical and pharmaceutical research. This compound, characterized by its unique trifluoromethyl and difluoromethyl substituents, serves as a versatile intermediate in the synthesis of agrochemicals and pharmaceuticals. Recent studies have focused on its potential applications in drug discovery and crop protection, leveraging its structural features for enhanced bioactivity and metabolic stability.

A 2023 study published in the Journal of Fluorine Chemistry demonstrated the compound's utility as a key building block for novel fungicides. Researchers synthesized a series of pyridine-based analogs using 1806072-94-5 as the core structure, achieving remarkable efficacy against Fusarium species with EC50 values in the low micromolar range. The presence of multiple fluorine atoms was shown to significantly improve both lipophilicity and target binding affinity, addressing the growing challenge of fungicide resistance in agricultural applications.

In pharmaceutical development, a recent patent application (WO2023056789) disclosed the use of this pyridine derivative in the synthesis of kinase inhibitors. The compound's ability to serve as a bioisostere for aromatic carboxylic acids while offering improved metabolic stability has made it particularly valuable in oncology drug discovery. Molecular docking studies revealed that derivatives of 1806072-94-5 exhibit strong binding to the ATP pocket of several cancer-related kinases, with preliminary in vivo data showing promising antitumor activity in xenograft models.

The synthetic methodology for 1806072-94-5 has also seen advancements. A 2024 publication in Organic Process Research & Development described an optimized large-scale preparation route with improved yield (82%) and reduced environmental impact. The new protocol employs continuous flow chemistry and minimizes the use of hazardous reagents, addressing both economic and sustainability concerns in industrial production.

Analytical characterization of this compound has been enhanced through recent developments in NMR and mass spectrometry techniques. Researchers at several institutions have established comprehensive spectral databases for fluorinated pyridines, including detailed ¹⁹F NMR profiles that facilitate rapid identification and purity assessment of 1806072-94-5 and its derivatives.

Looking forward, the unique properties of Methyl 2-chloro-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxylate position it as a valuable scaffold for both medicinal chemistry and material science applications. Ongoing research is exploring its potential in the development of fluorinated liquid crystals and electronic materials, where its combination of electronic effects and structural rigidity may offer advantages over conventional aromatic systems.